2'-(Benzo[d][1,3]dioxol-5-ylcarbamoyl)-[1,1'-biphenyl]-2-carboxylic acid

• IUPAC Name: 2-[2-(1,3-benzodioxol-5-ylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C21H15NO5/c23-20(22-13-9-10-18-19(11-13)27-12-26-18)16-7-3-1-5-14(16)15-6-2-4-8-17(15)21(24)25/h1-11H,12H2,(H,22,23)(H,24,25)
• InChI Key: GMHQANIHXQUQSG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC=CC=C3C4=CC=CC=C4C(=O)O
• Molecular Formula: C21H15NO5
• Molecular Weight: 361.3 g/mol

Description

2'-(Benzo[d][1,3]dioxol-5-ylcarbamoyl)-[1,1'-biphenyl]-2-carboxylic acid, also known as BBDCA, is a chemical compound that has gained significant attention in the field of pharmaceutical research. This compound has been synthesized using various methods and has shown promising results in scientific research applications.

Scientific Research Applications

Drug Development and Medicinal Chemistry

Compounds like benzoxazole and benzothiazole derivatives have been extensively studied for their pharmacological properties. For example, benzoxazole derivatives have been investigated for their antidiabetic activity as peroxisome proliferator-activated receptor gamma (PPARgamma) agonists, demonstrating potential in treating type 2 diabetes (Cobb et al., 1998). Similarly, benzothiazole derivatives have been explored for their antibacterial and antifungal activities, indicating a broad spectrum of potential therapeutic applications (Chavan & Pai, 2007).

Material Science

In the realm of material science, carboxylic acid derivatives, especially those containing benzoxazole or benzothiazole groups, have been used to synthesize novel polymers and coordination polymers with specific properties. For instance, polymers with benzoxazole or benzothiazole pendent groups have been synthesized, showing enhanced solubility and thermal stability, which could be advantageous for high-performance applications (Toiserkani et al., 2011). Coordination polymers assembled from derivatives of aromatic carboxylic acids have also been reported, with studies focusing on their crystal structures and photophysical properties (Sivakumar et al., 2011).

Analytical Chemistry

The derivatization of carboxylic acids for analytical purposes, especially in high-performance liquid chromatography (HPLC), demonstrates the utility of these compounds in analytical chemistry. Fluorescent derivatization reagents for carboxylic acids have been developed, allowing for highly sensitive detection of these compounds in HPLC analyses (Narita & Kitagawa, 1989).